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Compound of Interest

Compound Name: beta-D-Galactose pentaacetate

Cat. No.: B1294815 Get Quote

This document provides a comprehensive overview of the core physicochemical properties of

beta-D-Galactose pentaacetate, tailored for researchers, scientists, and drug development

professionals.

Chemical Identity and Structure
beta-D-Galactose pentaacetate is a fully acetylated derivative of the monosaccharide

galactose. The presence of the acetyl groups significantly alters its properties compared to the

parent sugar, rendering it more lipophilic.

Table 1: Compound Identification
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Identifier Value

CAS Number 4163-60-4

Molecular Formula C₁₆H₂₂O₁₁[1][2]

Molecular Weight 390.34 g/mol [1][2][3]

IUPAC Name
(2S,3R,4S,5S,6R)-6-(acetoxymethyl)tetrahydro-

2H-pyran-2,3,4,5-tetrayl tetraacetate[1]

Synonyms
β-D-galactose pentaacetate, 1,2,3,4,6-Penta-O-

acetyl-β-D-galactopyranose[1]
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Physicochemical Properties
The physicochemical properties of beta-D-Galactose pentaacetate are summarized in the

table below. These parameters are crucial for its handling, formulation, and application in

research and development.

Table 2: Physicochemical Data
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Property Value Source

Melting Point 143-144 °C[1] [1]

Boiling Point 435.58°C (rough estimate) [1]

Solubility

Soluble in methanol (50

mg/ml), chloroform, and water.

[1]

[1]

Appearance White powder[1] [1]

Storage Temperature
Room Temperature, Inert

atmosphere[1]
[1]

Specific Rotation [α]D 25° (c=10, CHCl₃) [1]

Experimental Protocols
Detailed experimental protocols for the determination of key physicochemical properties are

essential for reproducibility. Below are generalized methodologies based on standard

laboratory practices.

3.1. Determination of Melting Point

Principle: The melting point is determined as the temperature at which the solid and liquid

phases of a substance are in equilibrium.

Apparatus: Capillary melting point apparatus.

Procedure:

A small, dry sample of beta-D-Galactose pentaacetate is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is increased at a steady rate (e.g., 1-2 °C/min) near the expected melting

point.
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The temperature range from the appearance of the first liquid drop to the complete melting

of the solid is recorded.

3.2. Determination of Solubility

Principle: Solubility is quantified by determining the maximum amount of solute that can

dissolve in a given amount of solvent at a specific temperature.

Apparatus: Analytical balance, volumetric flasks, magnetic stirrer, temperature-controlled

bath.

Procedure:

An excess amount of beta-D-Galactose pentaacetate is added to a known volume of the

solvent (e.g., methanol, water, chloroform) in a flask.

The mixture is stirred in a temperature-controlled bath for a sufficient time to reach

equilibrium (e.g., 24 hours).

The suspension is filtered to remove undissolved solid.

A known volume of the saturated solution is carefully evaporated to dryness, and the mass

of the dissolved solid is determined.

Solubility is expressed as g/100 mL or mg/mL.

Logical Relationships and Workflows
4.1. General Workflow for Physicochemical Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of

a compound like beta-D-Galactose pentaacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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